2,2-dimethyl-N-{1-[4-(4-methyl-1-piperidinyl)phenyl]ethyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[1-[4-(4-methylpiperidin-1-yl)phenyl]ethyl]propanamide
• InChI: InChI=1S/C19H30N2O/c1-14-10-12-21(13-11-14)17-8-6-16(7-9-17)15(2)20-18(22)19(3,4)5/h6-9,14-15H,10-13H2,1-5H3,(H,20,22)
• InChI Key: KCIFJNIFDDVRCU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)C(C)NC(=O)C(C)(C)C
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

2,2-dimethyl-N-{1-[4-(4-methyl-1-piperidinyl)phenyl]ethyl}propanamide is a chemical compound that belongs to the class of amides. It is commonly known as DMPP or N-phenyl-4-(4-methylpiperidin-1-yl)butanamide. This compound has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of DMPP is not fully understood. However, it is believed to act as a modulator of GABA(A) receptors, which are responsible for the inhibitory neurotransmission in the central nervous system. DMPP has been shown to enhance the binding of GABA to the receptor, leading to an increase in the inhibitory effect of GABA.
Biochemical and Physiological Effects
DMPP has been shown to have a range of biochemical and physiological effects. It has been found to reduce the release of glutamate, which is an excitatory neurotransmitter in the central nervous system. This reduction in glutamate release leads to a decrease in neuronal excitability and can result in the anticonvulsant and anxiolytic effects of DMPP.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields with excellent purity. DMPP is also readily available for purchase from chemical suppliers. However, there are also limitations to using DMPP in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for the study of DMPP. One potential area of research is the development of DMPP analogs with improved pharmacological properties. Another area of research is the investigation of the potential applications of DMPP in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, more research is needed to fully understand the mechanism of action of DMPP and its potential off-target effects.

Synthesis Methods

The synthesis of DMPP involves the reaction of 4-(4-methyl-1-piperidinyl)phenylacetic acid with isobutyryl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of recrystallization steps to obtain pure DMPP. This synthesis method has been optimized to produce high yields of DMPP with excellent purity.

Scientific Research Applications

DMPP has been studied extensively for its potential applications in the field of medicine and pharmacology. It has been shown to have a wide range of pharmacological activities, including analgesic, anxiolytic, and anticonvulsant effects. DMPP has also been found to have potential applications in the treatment of depression, anxiety, and other neurological disorders.